4-Methoxy-4-(1-methyl-1H-pyrazol-4-yl)piperidine
CAS No.:
Cat. No.: VC15818702
Molecular Formula: C10H17N3O
Molecular Weight: 195.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H17N3O |
|---|---|
| Molecular Weight | 195.26 g/mol |
| IUPAC Name | 4-methoxy-4-(1-methylpyrazol-4-yl)piperidine |
| Standard InChI | InChI=1S/C10H17N3O/c1-13-8-9(7-12-13)10(14-2)3-5-11-6-4-10/h7-8,11H,3-6H2,1-2H3 |
| Standard InChI Key | NDHRCMIPMXTURD-UHFFFAOYSA-N |
| Canonical SMILES | CN1C=C(C=N1)C2(CCNCC2)OC |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound features a six-membered piperidine ring with two distinct substituents: a methoxy group (-OCH₃) at the 4-position and a 1-methyl-1H-pyrazole ring attached to the same carbon. This arrangement creates a sterically hindered environment that influences its reactivity and binding affinity. The molecular formula is C₁₀H₁₇N₃O, with a molecular weight of 195.26 g/mol .
Stereochemical Considerations
The piperidine ring adopts a chair conformation, with the methoxy and pyrazole groups occupying equatorial positions to minimize steric strain. Computational models suggest that the pyrazole’s methyl group enhances hydrophobic interactions, while the methoxy moiety participates in hydrogen bonding .
Synthesis and Optimization
Key Synthetic Routes
The synthesis of 4-methoxy-4-(1-methyl-1H-pyrazol-4-yl)piperidine typically involves multi-step protocols:
Two-Pot Spiropiperidine Formation
A method adapted from spiropiperidine synthesis employs a one-pot cascade reaction. For example, ketones such as cyclohexanone react with aryl Grignard reagents to form intermediates, which are subsequently treated with methyl pyrazole derivatives. This approach yields the target compound with diastereomeric ratios of up to 5:1, as demonstrated in entries 1 and 9 of Table 3 in .
Palladium-Catalyzed Cross-Coupling
Recent advances utilize palladium catalysts to attach the pyrazole moiety to pre-functionalized piperidine scaffolds. For instance, Suzuki-Miyaura coupling between 4-bromo-4-methoxypiperidine and 1-methylpyrazole-4-boronic acid achieves moderate yields (45–69%) under optimized conditions .
Yield Optimization Strategies
-
Solvent Systems: Tetrahydrofuran (THF) and toluene/ethanol/water mixtures improve reaction efficiency .
-
Temperature Control: Reactions conducted at −78°C minimize side-product formation during Grignard additions .
Biological Activities and Mechanism of Action
Interaction with Nicotinamide Phosphoribosyltransferase (NAMPT)
Structural analogs of this compound, such as 2-[(1-methyl-1H-pyrazol-4-yl)methoxy]pyrimidine, exhibit potent inhibition of NAMPT, a key enzyme in the NAD⁺ salvage pathway. By binding to the enzyme’s active site, these compounds reduce intracellular NAD⁺ levels, impairing energy metabolism in cancer cells .
Glycine Transporter 1 (GlyT1) Inhibition
Modifications to the piperidine-pyrazole scaffold have yielded GlyT1 inhibitors with IC₅₀ values as low as 1.8 nM. For example, compound 7w (3-chloro-N-{(S)-[3-(1-ethyl-1H-pyrazol-4-yl)phenyl][(2S)-piperidine-2-yl]methyl}-4-(trifluoromethyl)pyridine-2-carboxamide) demonstrates enhanced blood-brain barrier penetration, making it a candidate for treating schizophrenia .
Applications in Drug Discovery
Central Nervous System (CNS) Therapeutics
The compound’s ability to modulate GlyT1 and NAMPT positions it as a dual-action agent for neurological disorders. Preclinical studies highlight its efficacy in rodent models of cognitive dysfunction, with minimal off-target effects .
Oncology
NAMPT inhibitors derived from this scaffold induce apoptosis in leukemia cell lines (IC₅₀: 0.5–2 µM) by depleting NAD⁺ stores. Combination therapies with chemotherapeutic agents like cisplatin show synergistic effects .
Material Science
Functionalized derivatives exhibit fluorescence under UV light, enabling applications in bioimaging and sensor development .
Comparative Analysis with Structural Analogs
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 4-(1-Methylpyrazol-4-yl)piperidine | Lacks methoxy substitution | Lower polarity, enhanced membrane permeability |
| 1-Methylpiperazine | Piperazine ring instead of piperidine | Higher basicity, altered target selectivity |
| 3-Aminopyrazole derivatives | Pyrazole without piperidine | Improved solubility, reduced CNS activity |
The methoxy group in 4-methoxy-4-(1-methyl-1H-pyrazol-4-yl)piperidine enhances hydrogen-bonding capacity compared to non-oxygenated analogs, improving binding to polar enzyme pockets .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume